Cas no 1025936-09-7 ((4-Chloro-1,3-thiazol-5-yl)methanol)

(4-Chloro-1,3-thiazol-5-yl)methanol is a versatile heterocyclic compound featuring a chlorinated thiazole core with a hydroxymethyl functional group. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The chloro-substitution at the 4-position enhances electrophilic properties, facilitating nucleophilic aromatic substitution reactions, while the hydroxymethyl group offers a handle for esterification, etherification, or oxidation. Its stability under standard conditions ensures ease of handling in organic transformations. The compound serves as a key intermediate in the development of biologically active molecules, particularly in medicinal chemistry for constructing thiazole-based scaffolds. High purity grades are available to meet rigorous research and industrial requirements.

(4-Chloro-1,3-thiazol-5-yl)methanol structure

1025936-09-7 structure

Product Name:(4-Chloro-1,3-thiazol-5-yl)methanol

CAS No:1025936-09-7

MF:C₄H₄ClNOS

MW:149.598658561707

MDL:MFCD24848905

CID:1029724

PubChem ID:10511003

Update Time:2025-06-22

(4-Chloro-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (4-Chlorothiazol-5-yl)methanol
- (4-chloro-1,3-thiazol-5-yl)methanol
- CHEMBL4553561
- 4-Chloro-5-thiazolemethanol
- DTXSID00440962
- EN300-309217
- 1025936-09-7
- AT14780
- DB-195593
- CS-0378464
- 5-Thiazolemethanol, 4-chloro-
- SCHEMBL859786
- (4-Chloro-1,3-thiazol-5-yl)methanol
- MDL： MFCD24848905
- Inchi： 1S/C4H4ClNOS/c5-4-3(1-7)8-2-6-4/h2,7H,1H2
- InChI Key： WDLVJAZZCVERQM-UHFFFAOYSA-N
- SMILES： ClC1=C(CO)SC=N1

Computed Properties

Exact Mass: 148.9702126g/mol
Monoisotopic Mass: 148.9702126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 82.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 61.4Å²

(4-Chloro-1,3-thiazol-5-yl)methanol Pricemore >>

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